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This document provides a comprehensive overview of the peer review process and submission

guidelines for journals published by MB International Media and Publishing House (MBIMPH).

It is designed to assist researchers, scientists, and drug development professionals in

preparing and submitting their manuscripts for publication.

Manuscript Submission and Initial Screening
Manuscripts should be submitted by one of the authors through the online Manuscript

Management System or, if technical issues arise, via email.[1] MBIMPH accepts files in PDF

(.pdf) or Word (.doc, .docx, .rtf) formats.[1] The submitting author is responsible for the

manuscript during submission and peer review.[1]

Upon receipt, the editorial office conducts an initial screening to ensure the manuscript adheres

to the journal's scope and formatting guidelines.[2][3] Manuscripts that do not meet these initial

requirements may be returned to the authors for revision before being sent out for peer review.

[2]

Peer Review Models at MBIMPH
MBIMPH has transitioned from a double-blind peer review system to an "Advanced OPEN peer

review" model.[4] This new policy aims to increase transparency and recognize the

contributions of reviewers.[4]

Key Features of MBIMPH's Peer Review Process:
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Feature Description

Previous Model (until Dec 31, 2023)

Strict double-blind review where the identities of

both authors and reviewers were concealed to

ensure unbiased evaluation.[4]

Current Model (Advanced OPEN peer review)

The identities of authors and reviewers are

revealed to each other during the review

process.[4] Reviewers can choose to remain

anonymous, in which case their reports will be

published as 'anonymous reviewer report'.[4]

Transparency

If the manuscript is published, all peer review

reports, including the original manuscript,

reviewer comments, revised manuscript, and

editorial comments, are made available to

readers via a "Review history" link.[4]

Focus on Technical Soundness

The journal's philosophy is to publish all

technically sound papers, rather than rejecting

them based on a perceived lack of novelty,

which can be a subjective judgment.[5]

The Peer Review Workflow
The peer review process at MBIMPH publications can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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